Cas no 951885-15-7 (4-Ethyl-4'-iodobenzophenone)

• Product Name: 4-Ethyl-4'-iodobenzophenone
• CAS No: 951885-15-7
• MF: C₁₅H₁₃IO
• MW: 336.167596578598
• CID: 4722017
• Update Time: 2025-06-22

4-Ethyl-4'-iodobenzophenone Chemical and Physical Properties

Names and Identifiers

• 4-ETHYL-4'-IODOBENZOPHENONE
• (4-Ethylphenyl)(4-iodophenyl)methanone
• BC4182198
• 4-Ethyl-4'-iodobenzophenone

• Inchi： 1S/C15H13IO/c1-2-11-3-5-12(6-4-11)15(17)13-7-9-14(16)10-8-13/h3-10H,2H2,1H3
• InChI Key： JDTBTYRMJKNYRB-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(C1C=CC(=CC=1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• Topological Polar Surface Area: 17.1

Additional information on 4-Ethyl-4'-iodobenzophenone

Introduction to 4-Ethyl-4'-iodobenzophenone (CAS No. 951885-15-7)

4-Ethyl-4'-iodobenzophenone (CAS No. 951885-15-7) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique structure and functional groups, offers a wide range of applications in various scientific and industrial domains.

The molecular structure of 4-Ethyl-4'-iodobenzophenone consists of two benzene rings connected by a carbonyl group, with an ethyl group and an iodine atom substituting at specific positions. This configuration imparts the compound with distinct chemical properties, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the iodine atom, in particular, facilitates various chemical transformations and reactions, such as cross-coupling reactions and nucleophilic substitutions.

In the realm of medicinal chemistry, 4-Ethyl-4'-iodobenzophenone has shown promise as a building block for the development of novel therapeutic agents. Recent studies have explored its potential in the synthesis of anticancer drugs, where its iodine substituent can be used to introduce radioisotopes for targeted therapy. Additionally, the compound's ability to undergo efficient cross-coupling reactions makes it an attractive candidate for the synthesis of bioactive molecules with diverse pharmacological profiles.

The synthetic versatility of 4-Ethyl-4'-iodobenzophenone is further highlighted by its use in materials science. Researchers have utilized this compound as a precursor for the preparation of functional polymers and organic semiconductors. These materials find applications in electronic devices, such as organic light-emitting diodes (OLEDs) and solar cells, where their unique electronic and optical properties are crucial for device performance.

In the context of organic synthesis, 4-Ethyl-4'-iodobenzophenone serves as a key intermediate in the preparation of complex natural products and pharmaceuticals. Its reactivity and stability make it suitable for multi-step synthetic sequences, where it can be selectively modified to introduce various functional groups. This flexibility is particularly valuable in the development of new drugs and therapeutic agents.

The physical properties of 4-Ethyl-4'-iodobenzophenone, including its melting point, solubility, and stability under different conditions, have been extensively studied. These properties are essential for optimizing its use in various applications. For instance, its solubility in common organic solvents facilitates its use in solution-phase reactions, while its thermal stability ensures that it can withstand high temperatures without decomposition.

In terms of safety and handling, 4-Ethyl-4'-iodobenzophenone should be managed with standard laboratory precautions to ensure safe handling and storage. It is important to follow recommended guidelines for personal protective equipment (PPE) and to store the compound in a well-ventilated area away from incompatible substances.

The environmental impact of 4-Ethyl-4'-iodobenzophenone is another important consideration. Research into its biodegradability and potential environmental effects is ongoing to ensure that its use aligns with sustainable practices. Efforts are being made to develop greener synthetic methods that minimize waste and reduce the environmental footprint associated with its production.

In conclusion, 4-Ethyl-4'-iodobenzophenone (CAS No. 951885-15-7) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers and scientists working in organic synthesis, medicinal chemistry, and materials science. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further solidifying its importance in the scientific community.